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Compound of Interest

Compound Name: NX-13

Cat. No.: B12349327 Get Quote

Amelenodor (NX-13) is a first-in-class, orally available, and gut-restricted small molecule being

developed for the treatment of inflammatory bowel diseases (IBD), such as ulcerative colitis

and Crohn's disease.[1][2][3] It functions by selectively targeting and activating the Nucleotide-

binding oligomerization domain, Leucine-rich repeat containing X1 (NLRX1) receptor, a key

regulator of immune responses within the gastrointestinal tract.[2][4]

Chemical Structure and Properties
Amelenodor is classified as a benzene derivative, ether, and pyridine-containing small

molecule.[1] Its chemical identity has been established through various analytical techniques.

Property Value Source

IUPAC Name

2-[3,5-bis[(6-methyl-2-

pyridinyl)oxy]phenoxy]-6-

methylpyridine

[5]

Molecular Formula C24H21N3O3 [5]

Molecular Weight 399.44 g/mol [5][6]

SMILES

CC1=NC(=CC=C1)OC2=CC(=

CC(=C2)OC3=CC=CC(=N3)C)

OC4=CC=CC(=N4)C

[5]

CAS Number 2389235-01-0 [7]
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Mechanism of Action: NLRX1 Agonism
The primary therapeutic effect of Amelenodor is achieved through the activation of the NLRX1

receptor. NLRX1 is a unique member of the NOD-like receptor family due to its mitochondrial

localization, where it acts as a negative regulator of inflammation.[4] The activation of NLRX1

by NX-13 initiates a cascade of events that collectively suppress intestinal inflammation.[4]

Key mechanistic actions include:

Modulation of T-Cell Differentiation: NX-13 has been shown to reduce the differentiation of

pro-inflammatory Th1 and Th17 CD4+ T cells, which are key drivers of chronic inflammation

in IBD.[4][7]

Regulation of Immunometabolism: The compound promotes a shift in cellular metabolism

from anaerobic glycolysis, which is associated with inflammatory states, towards oxidative

phosphorylation.[4][7] This metabolic reprogramming contributes to a less inflammatory

environment.

Reduction of Oxidative Stress: By activating NLRX1, NX-13 leads to a decrease in cellular

reactive oxygen species (ROS), thereby protecting intestinal tissues from oxidative damage.

[4][8]
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Start

Select Sprague Dawley Rats
(Male & Female)

Randomize into Groups:
- Control (Placebo)
- NX-13 500 mg/kg

- NX-13 1000 mg/kg

Daily Oral Gavage
for 7 Days

Daily Monitoring:
- Clinical Signs
- Body Weight

During Dosing Period

End-of-Study Evaluations:
- Functional Observational Battery

- Blood Collection (Hematology, Biochemistry)
- Necropsy & Histopathology

After 7 Days

Analyze Data &
Compare Groups

Determine Safety
& Tolerability Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12349327?utm_src=pdf-body-img
https://www.benchchem.com/product/b12349327?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12349327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Amelenodor - Landos Biopharma - AdisInsight [adisinsight.springer.com]

2. medchemexpress.com [medchemexpress.com]

3. clinicaltrials.eu [clinicaltrials.eu]

4. benchchem.com [benchchem.com]

5. NX-13 | C24H21N3O3 | CID 146651362 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. selleckchem.com [selleckchem.com]

7. abmole.com [abmole.com]

8. Amelenodor - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

To cite this document: BenchChem. [Amelenodor (NX-13): A Technical Guide to a Novel
NLRX1 Agonist]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12349327#amelenodor-nx-13-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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